Pyrazole N-Demethyl Sildenafil-d3

Specification

• Molecular Formula: C21H28N6O4S
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 5-[2-ethoxy-5-[4-(trideuteriomethyl)piperazin-1-yl]sulfonylphenyl]-3-propyl-2,6-dihydropyrazolo[4,3-d]pyrimidin-7-one
• Standard InChI: InChI=1S/C21H28N6O4S/c1-4-6-16-18-19(25-24-16)21(28)23-20(22-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-26(3)10-12-27/h7-8,13H,4-6,9-12H2,1-3H3,(H,24,25)(H,22,23,28)/i3D3
• Standard InChI Key: ZLJVUHMTFSCAGQ-HPRDVNIFSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)OCC)C3=NC4=C(NN=C4C(=O)N3)CCC
• Canonical SMILES: CCCC1=C2C(=NN1)C(=O)NC(=N2)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC

Introduction

Property	Value
CAS Number	1185044-03-4
Molecular Formula	C₂₁H₂₅D₃N₆O₄S
Molecular Weight	463.57 g/mol
Purity	>98%
SMILES Structure	Provided above

The compound’s certification for research use underscores its role in method validation and quality control processes. Its synthesis involves deuterium incorporation at specific positions, a strategy that minimizes isotopic dilution effects during quantitative analyses.

Synthesis and Metabolic Origin

The synthesis ensures high isotopic purity (>98%), as confirmed by nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods verify the correct placement of deuterium atoms and the absence of non-deuterated impurities, which could compromise analytical accuracy.

Analytical Applications in Pharmaceutical Research

The primary application of Pyrazole N-Demethyl Sildenafil-d3 lies in its use as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. By co-eluting with non-deuterated sildenafil metabolites, this compound enables reliable quantification through isotope dilution techniques. For instance, the AOAC International method for PDE5 inhibitor screening recommends deuterated standards to mitigate matrix effects and enhance method specificity.

In one validated protocol, Pyrazole N-Demethyl Sildenafil-d3 is spiked into biological samples (e.g., plasma or urine) prior to extraction. Its deuterated structure produces a distinct m/z ratio, allowing chromatographic separation from endogenous compounds and non-deuterated analytes. This approach achieves limits of detection (LOD) as low as 0.1 ng/mL, making it indispensable for pharmacokinetic studies and forensic toxicology.